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Compound of Interest

Compound Name: Citreoindole

Cat. No.: B10775908

Despite its intriguing chemical structure, the fungal metabolite Citreoindole remains a
molecule of limited biological characterization. Initial reports of weak cytotoxic activity have not
been followed by in-depth pharmacological investigation, leaving its full potential largely
unexplored. This document summarizes the current state of knowledge regarding
Citreoindole, highlighting the significant gaps in understanding its biological activities and
mechanism of action.

Citreoindole, a diketopiperazine metabolite, was first isolated in 1991 from a hybrid strain of
the fungus Penicillium citreo-viride. Subsequent research in 2016 led to a revision of its
chemical structure and its isolation from Penicillium citrinum[1]. The compound is also
produced by Penicillium citreonigrum[2][3].

Currently, the only reported biological activity of Citreoindole is a weak cytotoxic effect against
mammalian tumor cell lines[2][3]. However, the publicly available scientific literature lacks
specific quantitative data, such as IC50 values, for this activity. Furthermore, there is no
information regarding the specific cancer cell lines tested or the experimental conditions under
which these observations were made.

Due to the nascent stage of research into the biological effects of Citreoindole, there is a
complete absence of information regarding its potential anti-inflammatory, antimicrobial, or
antioxidant properties. Consequently, no experimental protocols or detailed methodologies for
assessing these activities have been published. Similarly, there is no data available on the
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signaling pathways that Citreoindole might modulate, such as the NF-kB or MAPK pathways,
which are common targets for other indole alkaloids.

The scarcity of data precludes the creation of a comprehensive technical guide as initially
intended. The following sections outline the very limited information available.

Isolation and Structural Elucidation

Citreoindole is a natural product isolated from fungi of the Penicillium genus. Its structure has
been elucidated and subsequently revised based on spectroscopic analysis.

Table 1. Physicochemical Properties of Citreoindole

Property Value Source
Molecular Formula C29H28N404

Molecular Weight 496.6 g/mol

CAS Number 138655-14-8

Penicillium citreo-viride,
Source Organisms Penicillium citrinum,

Penicillium citreonigrum

Biological Activities

The only reported biological activity for Citreoindole is weak cytotoxicity.

Table 2: Summary of Reported Biological Activities of Citreoindole

Activity Target Quantitative Data Source

. Mammalian tumor cell ]
Cytotoxicity i Not available
ines

Experimental Protocols
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Detailed experimental protocols for the biological evaluation of Citreoindole are not available
in the published literature.

Signaling Pathways

There is no information available regarding the signaling pathways modulated by Citreoindole.

Future Directions

The intriguing structure of Citreoindole warrants further investigation into its biological
activities. Future research should focus on:

o Comprehensive Cytotoxicity Screening: Evaluating the cytotoxic effects of Citreoindole
against a broad panel of human cancer cell lines to identify potential selectivity.

» Exploring Other Bioactivities: Investigating the potential anti-inflammatory, antimicrobial, and
antioxidant properties of Citreoindole using established in vitro assays.

e Mechanism of Action Studies: Elucidating the molecular mechanisms underlying any
observed biological activities, including the identification of protein targets and modulation of
signaling pathways.

Until such studies are conducted, Citreoindole will remain a fascinating yet enigmatic molecule
with unfulfilled potential in the realm of drug discovery.

Experimental Workflow for Future Investigations
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Caption: Proposed workflow for the future biological evaluation of Citreoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10775908#potential-biological-activities-of-
citreoindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b10775908#potential-biological-activities-of-citreoindole
https://www.benchchem.com/product/b10775908#potential-biological-activities-of-citreoindole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10775908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

